Cas no 58105-34-3 (Androsta-1,4-dien-3-one,14,17-dihydroxy-, (17b)-)

• Product Name: Androsta-1,4-dien-3-one,14,17-dihydroxy-, (17b)-
• CAS No: 58105-34-3
• MF: C₁₉H₂₆O₃
• MW: 302.407946109772
• CID: 372672
• PubChem ID: 15250847
• Update Time: 2025-04-19

Androsta-1,4-dien-3-one,14,17-dihydroxy-, (17b)- Chemical and Physical Properties

Names and Identifiers

• Androsta-1,4-dien-3-one,14,17-dihydroxy-, (17b)-
• 14,17-dihydroxyandrosta-1,4-dien-3-one
• Androsta-1,4-dien-3-one, 14,17-dihydroxy-, (17beta)-
• 58105-34-3
• 14alpha,17beta-Dihydroxyandrosta-1,4-dien-3-one
• Dado monohydrate
• (8R,9S,10R,13R,14R,17S)-14,17-dihydroxy-10,13-dimethyl-7,8,9,11,12,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-3-one

• Inchi： 1S/C19H26O3/c1-17-8-5-13(20)11-12(17)3-4-15-14(17)6-9-18(2)16(21)7-10-19(15,18)22/h5,8,11,14-16,21-22H,3-4,6-7,9-10H2,1-2H3/t14-,15+,16-,17-,18+,19+/m0/s1
• InChI Key： AMMCJHLYDWYYKQ-XNIJUTNWSA-N
• SMILES： O[C@@]12CC[C@@H]([C@@]1(C)CC[C@@H]1[C@]3(C=CC(C=C3CC[C@@H]21)=O)C)O

Computed Properties

• Exact Mass: 302.18828
• Monoisotopic Mass: 302.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53